Cas no 67900-43-0 (1,3,6-Naphthalenetrisulfonic acid, 5-amino-)

1,3,6-Naphthalenetrisulfonic acid, 5-amino- structure
67900-43-0 structure
Product Name:1,3,6-Naphthalenetrisulfonic acid, 5-amino-
CAS No:67900-43-0
MF:C10H9NO9S3
MW:383.374759435654
CID:393952
PubChem ID:14993175
Update Time:2025-04-19

1,3,6-Naphthalenetrisulfonic acid, 5-amino- Chemical and Physical Properties

Names and Identifiers

    • 1,3,6-Naphthalenetrisulfonic acid, 5-amino-
    • 5-aminonaphthalene-1,3,6-trisulfonic acid
    • KPYURLAXBKQIAC-UHFFFAOYSA-N
    • 1-aminonaphthalene-2,5,7-trisulfonic acid
    • SCHEMBL1755146
    • DTXSID40566655
    • 67900-43-0
    • Inchi: 1S/C10H9NO9S3/c11-10-7-3-5(21(12,13)14)4-9(23(18,19)20)6(7)1-2-8(10)22(15,16)17/h1-4H,11H2,(H,12,13,14)(H,15,16,17)(H,18,19,20)
    • InChI Key: KPYURLAXBKQIAC-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C2C(=C(C=CC2=1)S(=O)(=O)O)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 382.94394439g/mol
  • Monoisotopic Mass: 382.94394439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 756
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 214Ų
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